Cas no 1806169-17-4 (5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-carbonyl chloride)

• Product Name: 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-carbonyl chloride
• CAS No: 1806169-17-4
• MF: C₈H₄ClF₃INO₃
• MW: 381.474944114685
• CID: 4835687
• Update Time: 2025-06-09

5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-carbonyl chloride

• Inchi： 1S/C8H4ClF3INO3/c1-16-7-5(17-8(10,11)12)4(6(9)15)3(13)2-14-7/h2H,1H3
• InChI Key： CYMMCFFYYXTFJN-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1C(=O)Cl)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-carbonyl chloride

Introduction to 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1806169-17-4)

5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, with the CAS number 1806169-17-4, is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of an iodo substituent, a methoxy group, a trifluoromethoxy group, and a carbonyl chloride functionality, make it a versatile building block for further chemical modifications and derivatization.

The carbonyl chloride moiety in this compound is particularly noteworthy, as it serves as a powerful electrophile in organic synthesis. This property allows for its efficient coupling with nucleophiles such as amines and alcohols, facilitating the formation of amides and esters, respectively. These reactions are fundamental in constructing complex molecular architectures that mimic natural products or designed pharmacophores. The iodo substituent on the pyridine ring further enhances its synthetic utility, enabling palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings. These transformations are widely employed in the development of novel heterocyclic compounds with therapeutic potential.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The incorporation of trifluoromethoxy groups into molecular frameworks often improves metabolic stability, lipophilicity, and binding affinity to biological targets. In particular, studies have demonstrated that fluorinated pyridines can modulate enzyme activity and receptor interactions, making them valuable in the development of antiviral, anticancer, and anti-inflammatory agents. The combination of these structural elements in 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-carbonyl chloride positions it as a promising candidate for further exploration in these areas.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer and inflammation. By leveraging the reactivity of the carbonyl chloride group and the functional handles provided by the other substituents, researchers can design novel inhibitors that target specific kinase domains. For instance, modifications at the iodo position can be used to introduce diverse aryl or heteroaryl groups that enhance binding to the ATP-binding pocket of kinases. Similarly, the methoxy and trifluoromethoxy groups can be tailored to fine-tune solubility and bioavailability.

The pharmaceutical industry has increasingly recognized the value of intermediates like 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-carbonyl chloride due to their ability to streamline synthetic routes and improve yield. Traditional methods for constructing complex heterocycles often involve multiple steps and harsh conditions, which can be costly and time-consuming. However, by utilizing this compound as a precursor, chemists can achieve more efficient syntheses with fewer intermediates. This not only reduces production costs but also minimizes waste generation, aligning with growing environmental concerns in drug development.

Recent studies have also explored the use of this compound in fragment-based drug discovery (FBDD). FBDD is an approach that involves identifying small molecular fragments with high affinity for biological targets before assembling them into lead compounds. The structural diversity offered by intermediates like 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-carbonyl chloride makes it an ideal candidate for generating libraries of fragments for screening against various targets. By systematically modifying its functional groups, researchers can identify novel binding motifs that may lead to breakthroughs in drug discovery.

The role of computational chemistry has further enhanced the utility of this compound by enabling virtual screening and molecular modeling studies. These techniques allow researchers to predict how different derivatives might interact with biological targets before conducting wet-lab experiments. For example, computational methods can be used to optimize the placement of substituents on the pyridine ring to maximize binding affinity while minimizing off-target effects. This integration of computational tools with traditional synthetic chemistry has accelerated the development pipeline for new therapeutics.

In conclusion,5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1806169-17-4) represents a powerful tool for pharmaceutical research and drug development. Its unique structural features provide multiple avenues for chemical modification, making it suitable for constructing complex biologically active molecules targeting various diseases. As research continues to uncover new applications for fluorinated heterocycles and kinase inhibitors,this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.